Benzaldehyde (5-methyl-3-phenyl-2-thioxo-2,3-dihydro[1,3]thiazolo[4,5-d]pyrimidin-7-yl)hydrazone

• Molecular Formula: C19H15N5S2
• Molecular Weight: 377.5 g/mol
• IUPAC Name: 7-[(2E)-2-benzylidenehydrazinyl]-5-methyl-3-phenyl-[1,3]thiazolo[4,5-d]pyrimidine-2-thione
• InChI: InChI=1S/C19H15N5S2/c1-13-21-17(23-20-12-14-8-4-2-5-9-14)16-18(22-13)24(19(25)26-16)15-10-6-3-7-11-15/h2-12H,1H3,(H,21,22,23)/b20-12+
• InChI Key: SAZHRZSEBIOBLJ-UDWIEESQSA-N
• Isomeric SMILES: CC1=NC(=C2C(=N1)N(C(=S)S2)C3=CC=CC=C3)N/N=C/C4=CC=CC=C4
• SMILES: CC1=NC2=C(C(=N1)NN=CC3=CC=CC=C3)SC(=S)N2C4=CC=CC=C4
• Canonical SMILES: CC1=NC(=C2C(=N1)N(C(=S)S2)C3=CC=CC=C3)NN=CC4=CC=CC=C4

Description

Benzaldehyde (5-methyl-3-phenyl-2-thioxo-2,3-dihydro[1,3]thiazolo[4,5-d]pyrimidin-7-yl)hydrazone is a compound that has been extensively studied due to its potential applications in scientific research. This compound is also known as MPTP and has been used in various studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. In

Mechanism of Action

The mechanism of action of MPTP is not fully understood. However, it is known that MPTP is metabolized in the brain to form MPP+ (1-methyl-4-phenylpyridinium), which is a potent neurotoxin. MPP+ can selectively destroy dopaminergic neurons in the substantia nigra by inhibiting mitochondrial complex I activity. This leads to the accumulation of reactive oxygen species and oxidative stress, which ultimately results in cell death.
Biochemical and Physiological Effects:
MPTP has been shown to have a range of biochemical and physiological effects. As mentioned earlier, MPTP can selectively destroy dopaminergic neurons in the substantia nigra, leading to Parkinson's disease-like symptoms. Additionally, MPTP has been shown to induce inflammation and oxidative stress in various tissues, which can lead to cell damage and death. MPTP has also been shown to induce apoptosis in cancer cells, making it a potential therapeutic agent for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the significant advantages of MPTP is its selectivity for dopaminergic neurons in the substantia nigra. This feature has made MPTP a valuable tool for investigating the pathogenesis of Parkinson's disease. Additionally, MPTP is relatively easy to synthesize, and the yield and purity of the product are typically high. However, one of the significant limitations of MPTP is its toxicity. MPTP is a potent neurotoxin that can be hazardous to handle, and precautions must be taken when using it in lab experiments.

Future Directions

For the study of MPTP include the development of MPTP analogs, the investigation of MPTP's mechanism of action, and the development of new therapies for the treatment of neurodegenerative diseases.

Synthesis Methods

MPTP can be synthesized using a straightforward method that involves the reaction of benzaldehyde, 5-methyl-3-phenyl-2-thioxo-2,3-dihydro[1,3]thiazolo[4,5-d]pyrimidin-7-yl)hydrazine, and acetic acid. The reaction is carried out under reflux conditions, and the resulting product is purified using column chromatography. The yield of the reaction is typically high, and the purity of the product is excellent.

Scientific Research Applications

MPTP has been used in various scientific studies to investigate its potential applications. One of the most significant applications of MPTP is its use in the study of Parkinson's disease. MPTP is a neurotoxin that can selectively destroy dopaminergic neurons in the substantia nigra. This feature has made MPTP a valuable tool for investigating the pathogenesis of Parkinson's disease. Additionally, MPTP has also been used in studies related to cancer, inflammation, and oxidative stress.